Cas no 1337426-36-4 (2-ethoxy-6-(piperidin-3-yl)methylphenol)

• Product Name: 2-ethoxy-6-(piperidin-3-yl)methylphenol
• CAS No: 1337426-36-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6413358
• PubChem ID: 165656359
• Update Time: 2025-10-31

2-ethoxy-6-(piperidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-(piperidin-3-yl)methylphenol
• 1337426-36-4
• 2-ethoxy-6-[(piperidin-3-yl)methyl]phenol
• EN300-1823060

• Inchi： 1S/C14H21NO2/c1-2-17-13-7-3-6-12(14(13)16)9-11-5-4-8-15-10-11/h3,6-7,11,15-16H,2,4-5,8-10H2,1H3
• InChI Key： XMUXNXONIWEWPV-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC1CNCCC1)OCC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-ethoxy-6-(piperidin-3-yl)methylphenol

Introduction to 2-Ethoxy-6-(Piperidin-3-yl)methylphenol (CAS No. 1337426-36-4)

2-Ethoxy-6-(piperidin-3-yl)methylphenol (CAS No. 1337426-36-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxy group, a piperidine ring, and a phenolic hydroxyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 2-Ethoxy-6-(piperidin-3-yl)methylphenol is C₁₅H₂₁NO₂, and it has a molecular weight of approximately 251.33 g/mol. The compound is typically synthesized through multi-step organic reactions, involving the coupling of appropriate intermediates to form the desired product. Recent advancements in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for large-scale production.

In terms of its physical properties, 2-Ethoxy-6-(piperidin-3-yl)methylphenol is a white to off-white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and animal models.

The biological activity of 2-Ethoxy-6-(piperidin-3-yl)methylphenol has been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Beyond its anti-inflammatory properties, 2-Ethoxy-6-(piperidin-3-yl)methylphenol has also demonstrated neuroprotective effects. Research conducted on animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, has shown that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential for treating neurodegenerative conditions.

The pharmacokinetic profile of 2-Ethoxy-6-(piperidin-3-yl)methylphenol has been investigated to understand its behavior in biological systems. Studies have shown that it is rapidly absorbed after oral administration and has a moderate bioavailability. The compound undergoes metabolism primarily in the liver, with the main metabolites being excreted via urine and feces. These pharmacokinetic properties are important for optimizing dosing regimens and assessing the safety profile of the compound.

In terms of safety, preclinical studies have indicated that 2-Ethoxy-6-(piperidin-3-yl)methylphenol has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further toxicological studies are necessary to fully evaluate its safety in humans. Ongoing clinical trials are currently investigating the efficacy and safety of this compound for various indications.

The potential applications of 2-Ethoxy-6-(piperidin-3-yl)methylphenol extend beyond its anti-inflammatory and neuroprotective effects. Recent research has explored its use as an antioxidant and anti-cancer agent. In vitro studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival.

In conclusion, 2-Ethoxy-6-(piperidin-3-yl)methylphenol (CAS No. 1337426-36-4) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure confers multiple biological activities, making it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs.